2-Chloro-N-(4-methyl-6-oxo-1H-pyridin-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(4-methyl-6-oxo-1H-pyridin-2-yl)acetamide
• InChI: InChI=1S/C8H9ClN2O2/c1-5-2-6(10-7(12)3-5)11-8(13)4-9/h2-3H,4H2,1H3,(H2,10,11,12,13)
• InChI Key: RUOLYSVJLVWJTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=C1)NC(=O)CCl
• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol

Description

The compound “2-Chloro-N-(4-methyl-6-oxo-1H-pyridin-2-yl)acetamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 2-position with a carbonyl group (C=O) and a methyl group (CH3) at the 4-position. The carbonyl group is part of an amide functional group, which also includes a nitrogen atom attached to a 2-chloroacetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the amide group, and the attachment of the 2-chloroacetamide group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions to yield an acid and an amine. The pyridine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets such as enzymes or receptors to exert its effects.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, and investigating its safety profile.